Cas no 68382-46-7 (3-Butyn-2-ol, 2-methyl-1-phenoxy-)

• Product Name: 3-Butyn-2-ol, 2-methyl-1-phenoxy-
• CAS No: 68382-46-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 393282
• PubChem ID: 23266458
• Update Time: 2025-04-19

3-Butyn-2-ol, 2-methyl-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-1-phenoxy-
• 2-methyl-1-phenoxybut-3-yn-2-ol
• DTXSID50631944
• 3-hydroxy-3-methyl-4-phenoxy-1-butyne
• 68382-46-7
• SCHEMBL11527578
• MYEAINKAIHDCAJ-UHFFFAOYSA-N

• Inchi： 1S/C11H12O2/c1-3-11(2,12)9-13-10-7-5-4-6-8-10/h1,4-8,12H,9H2,2H3
• InChI Key： MYEAINKAIHDCAJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C#C)(C)O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46